Cas no 2229235-29-2 (2-chloro-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-chloro-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2229235-29-2
• MF: C₇H₁₁ClN₂O
• MW: 174.628040552139
• CID: 5963753
• PubChem ID: 165696068
• Update Time: 2025-10-18

2-chloro-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• EN300-1979746
• 2229235-29-2

• Inchi： 1S/C7H11ClN2O/c1-5-6(7(11)3-8)4-9-10(5)2/h4,7,11H,3H2,1-2H3
• InChI Key： BSNHIYORNQQQCI-UHFFFAOYSA-N
• SMILES： ClCC(C1C=NN(C)C=1C)O

Computed Properties

• Exact Mass: 174.0559907g/mol
• Monoisotopic Mass: 174.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38Ų

Additional information on 2-chloro-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol

Introduction to 2-chloro-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 2229235-29-2)

2-chloro-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2229235-29-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and pharmacological potential. The structural features of this molecule, particularly the presence of a chloro substituent and a dimethyl-substituted pyrazole ring, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The pyrazole moiety in this compound is a key pharmacophore, contributing to its interactions with biological targets. Pyrazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The dimethyl substitution on the pyrazole ring enhances its stability and influences its electronic distribution, which can be critical for binding affinity and selectivity in drug design. Additionally, the chloro group at the alpha position introduces reactivity that can be exploited in further derivatization, allowing for the creation of more complex molecules with tailored biological activities.

This compound has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents. Current research suggests that derivatives of 2-chloro-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol may exhibit promising effects in modulating enzyme activity and inhibiting pathways associated with various diseases. For instance, studies have indicated that certain pyrazole derivatives can interact with kinases and other enzymes involved in cell signaling, potentially leading to applications in oncology.

The synthesis of 2-chloro-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. The chlorination step is particularly critical, as it determines the reactivity of the molecule for subsequent functionalization. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve yields and reduce byproduct formation. These techniques are essential for producing high-purity samples suitable for biological evaluation.

In terms of biological evaluation, this compound has been tested in various in vitro assays to assess its potential therapeutic effects. Preliminary data suggest that it may possess inhibitory activity against certain enzymes and receptors relevant to human health conditions. The dimethyl-substituted pyrazole ring appears to play a crucial role in determining its binding affinity to these targets. Further studies are needed to elucidate the exact mechanisms of action and to optimize its pharmacokinetic properties.

The pharmaceutical industry is increasingly interested in exploring novel heterocyclic compounds like 2-chloro-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol due to their diverse biological activities and synthetic flexibility. Researchers are leveraging computational chemistry tools to predict potential drug-like properties and to guide the design of next-generation analogs. These efforts aim to identify compounds with improved efficacy, reduced toxicity, and enhanced patient compliance.

Moreover, the chemical diversity offered by this scaffold makes it an attractive candidate for structure-based drug design. By modifying specific functional groups or introducing additional substituents, chemists can fine-tune the properties of 2-chloro-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol to target specific disease pathways more effectively. This approach has been successful in developing drugs that interact with complex biological systems with high selectivity.

The future prospects for this compound are promising, with ongoing research focusing on its potential applications in treating various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing its development from a laboratory compound into a viable therapeutic option. As our understanding of biological systems continues to grow, compounds like 2-chloro-1-(1,5-dimethyl-1H-pyrazol-4-yethan ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ lethanol (CAS No. 22292352952) will play a crucial role in addressing unmet medical needs.